Cas no 1351661-35-2 (3-methoxy-1-methyl-N-(4-{2-(morpholin-4-yl)ethylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-(4-{2-(morpholin-4-yl)ethylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide
• CAS No: 1351661-35-2
• MF: C₁₉H₂₅N₅O₄
• MW: 387.432904005051
• CID: 5941250
• PubChem ID: 56763925
• Update Time: 2025-06-09

3-methoxy-1-methyl-N-(4-{2-(morpholin-4-yl)ethylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-N-(4-{2-(morpholin-4-yl)ethylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide
• SR-01000924579
• 3-methoxy-1-methyl-N-(4-((2-morpholinoethyl)carbamoyl)phenyl)-1H-pyrazole-4-carboxamide
• 1351661-35-2
• 3-methoxy-1-methyl-N-(4-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)-1H-pyrazole-4-carboxamide
• AKOS024517520
• 3-methoxy-1-methyl-N-[4-(2-morpholin-4-ylethylcarbamoyl)phenyl]pyrazole-4-carboxamide
• VU0519550-1
• F5763-0164
• SR-01000924579-1

• Inchi： 1S/C19H25N5O4/c1-23-13-16(19(22-23)27-2)18(26)21-15-5-3-14(4-6-15)17(25)20-7-8-24-9-11-28-12-10-24/h3-6,13H,7-12H2,1-2H3,(H,20,25)(H,21,26)
• InChI Key： FXNNKZWYINEYAT-UHFFFAOYSA-N
• SMILES： O1CCN(CCNC(C2C=CC(=CC=2)NC(C2C(=NN(C)C=2)OC)=O)=O)CC1

Computed Properties

• Exact Mass: 387.19065430g/mol
• Monoisotopic Mass: 387.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-methoxy-1-methyl-N-(4-{2-(morpholin-4-yl)ethylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide

Comprehensive Overview of 3-methoxy-1-methyl-N-(4-{2-(morpholin-4-yl)ethylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide (CAS No. 1351661-35-2)

The compound 3-methoxy-1-methyl-N-(4-{2-(morpholin-4-yl)ethylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide (CAS No. 1351661-35-2) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a pyrazole core and morpholine moiety, has drawn attention for its unique properties and applications. Researchers are increasingly exploring this compound due to its relevance in drug discovery, particularly in targeting specific enzymatic pathways and receptor interactions.

One of the key features of 3-methoxy-1-methyl-N-(4-{2-(morpholin-4-yl)ethylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide is its carboxamide functional group, which enhances its binding affinity to biological targets. This characteristic makes it a valuable candidate for developing inhibitors or modulators in therapeutic applications. The presence of the morpholin-4-yl group further contributes to its solubility and pharmacokinetic properties, addressing common challenges in drug formulation.

In recent years, the scientific community has shown growing interest in pyrazole-based compounds due to their versatility in medicinal chemistry. Searches for "pyrazole derivatives in drug discovery" and "morpholine-containing bioactive molecules" have surged, reflecting the demand for innovative solutions in treating complex diseases. This compound aligns with these trends, offering a promising scaffold for further optimization.

The synthesis of 3-methoxy-1-methyl-N-(4-{2-(morpholin-4-yl)ethylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide involves multi-step organic reactions, including amide coupling and functional group transformations. Researchers often inquire about "synthetic routes for complex carboxamides" or "efficient morpholine incorporation strategies," highlighting the technical challenges and opportunities in producing such molecules. Advanced techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structure.

Beyond its pharmaceutical potential, this compound has also been explored in material science. Its aromatic and heterocyclic components contribute to stability and electronic properties, making it relevant for applications like organic semiconductors or sensors. Queries such as "heterocyclic compounds in material science" and "functionalized pyrazoles for electronics" underscore the interdisciplinary appeal of such molecules.

As the demand for precision medicine grows, 3-methoxy-1-methyl-N-(4-{2-(morpholin-4-yl)ethylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide represents a compelling case study in rational drug design. Its balanced lipophilicity and hydrogen-bonding capacity align with modern "drug-likeness" criteria, a topic frequently searched by medicinal chemists. Future research may focus on its derivatives to enhance selectivity or reduce off-target effects.

In conclusion, CAS No. 1351661-35-2 exemplifies the convergence of synthetic chemistry and biological application. Its structural complexity and functional diversity position it as a valuable tool for addressing unmet medical needs and advancing material innovation. Ongoing studies will likely uncover new dimensions of its utility, reinforcing its importance in contemporary scientific inquiry.